Cas no 1389349-19-2 ((1R)-1-(2-bromo-3-methoxyphenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-bromo-3-methoxyphenyl)ethan-1-amine
• CAS No: 1389349-19-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6088986
• PubChem ID: 130638836
• Update Time: 2025-10-31

(1R)-1-(2-bromo-3-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromo-3-methoxyphenyl)ethan-1-amine
• (R)-1-(2-bromo-3-methoxyphenyl)ethanamine
• Benzenemethanamine, 2-bromo-3-methoxy-α-methyl-, (αR)-
• (R)-1-(2-Bromo-3-methoxyphenyl)ethan-1-amine
• EN300-1897288
• 1389349-19-2

• Inchi： 1S/C9H12BrNO/c1-6(11)7-4-3-5-8(12-2)9(7)10/h3-6H,11H2,1-2H3/t6-/m1/s1
• InChI Key： PJNNDJJABOHHNT-ZCFIWIBFSA-N
• SMILES： C1([C@@H](C)N)=CC=CC(OC)=C1Br

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 289.3±30.0 °C(Predicted)
• pka: 8.38±0.10(Predicted)

Additional information on (1R)-1-(2-bromo-3-methoxyphenyl)ethan-1-amine

(1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine (CAS No. 1389349-19-2): A Comprehensive Overview

(1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine, identified by the CAS registry number 1389349-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of secondary amines, characterized by its ethanamine backbone and a substituted phenyl group. The phenyl ring is substituted with a bromine atom at the 2-position and a methoxy group at the 3-position, which introduces unique electronic and steric properties to the molecule. The stereochemistry at the chiral center (R configuration) further adds complexity to its structure, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of (1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine typically involves multi-step processes, often starting from readily available aromatic precursors. For instance, the bromination of anisole derivatives followed by nucleophilic substitution or coupling reactions can lead to the desired product. The stereochemistry is controlled during the synthesis, ensuring the R configuration at the chiral center. Recent advancements in asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which are particularly important for its applications in drug discovery.

In terms of physical properties, (1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine is a crystalline solid with a melting point around 75°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-phase reactions. The compound exhibits UV absorption characteristics typical of aromatic amines, with maxima in the range of 250–270 nm. These properties make it amenable to spectroscopic analysis and quality control in pharmaceutical settings.

The biological activity of (1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine has been extensively studied in recent years. Research indicates that this compound possesses potential anti-inflammatory and antioxidant properties, which could be attributed to its ability to modulate reactive oxygen species (ROS) levels in cellular models. Furthermore, studies have shown that it may inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE), suggesting its potential as a lead compound for Alzheimer's disease therapeutics.

In addition to its pharmacological applications, (1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine serves as an intermediate in the synthesis of more complex molecules. For example, it can undergo alkylation or acylation reactions to yield derivatives with enhanced bioavailability or improved pharmacokinetic profiles. The presence of both bromine and methoxy groups on the aromatic ring provides multiple sites for further functionalization, enabling chemists to explore diverse structural modifications.

Recent breakthroughs in computational chemistry have allowed researchers to model the interactions of (1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine with biological targets at an atomic level. Molecular docking studies have revealed that this compound can bind effectively to several G-protein coupled receptors (GPCRs), which are critical targets in drug development. These findings underscore its potential as a scaffold for designing novel bioactive agents.

In conclusion, (1R)-1-(2-Bromo-3-Methoxyphenyl)Ethan-1-Amine (CAS No. 1389349-19-2) is a versatile compound with promising applications in both academic research and industrial settings. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for exploring new chemical space and developing innovative therapeutic agents.